Cas no 152403-50-4 (Pyrido[1,2-a]benzimidazole-2,8-diamine)

• Product Name: Pyrido[1,2-a]benzimidazole-2,8-diamine
• CAS No: 152403-50-4
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 99259
• PubChem ID: 45078071
• Update Time: 2025-04-18

Pyrido[1,2-a]benzimidazole-2,8-diamine Chemical and Physical Properties

Names and Identifiers

• Pyrido[1,2-a]benzimidazole-2,8-diamine
• ACMC-20n6fs
• AG-D-99679
• CTK0G9537
• Pyrido[1,2-a]benzimidazole-2,8-diamine (9CI)
• DTXSID30663440
• 152403-50-4
• Benzo[4,5]imidazo[1,2-a]pyridine-2,8-diamine

• Inchi： 1S/C11H10N4/c12-7-1-3-9-10(5-7)15-6-8(13)2-4-11(15)14-9/h1-6H,12-13H2
• InChI Key： UEBIYYTVRFDGFE-UHFFFAOYSA-N
• SMILES： N12C=C(C=CC1=NC1C=CC(=CC2=1)N)N

Computed Properties

• Exact Mass: 198.09100
• Monoisotopic Mass: 198.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.3A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 69.34000
• LogP: 2.81430